Cas no 1171951-05-5 (methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate)

Methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate is a nitro-substituted pyrazole derivative with a thioether-linked ester functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The presence of both nitro and ester moieties enhances its utility as an intermediate in nucleophilic substitution and condensation reactions. Its structural features, including the methylsulfanylacetate side chain, contribute to improved solubility in organic solvents, facilitating further derivatization. The compound is primarily employed in pharmaceutical and agrochemical research for the development of biologically active molecules, leveraging its ability to act as a key synthon in multi-step synthetic pathways.
methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate structure
1171951-05-5 structure
Product Name:methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate
CAS No:1171951-05-5
MF:C8H11N3O4S
MW:245.255640268326
CID:3158733
PubChem ID:25247430
Update Time:2025-05-28

methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate
    • 1171951-05-5
    • CS-0339088
    • METHYL 2-{[(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFANYL}ACETATE
    • Methyl 2-(((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)thio)acetate
    • methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thio}acetate
    • AKOS005167491
    • STK351575
    • Inchi: 1S/C8H11N3O4S/c1-6-3-7(11(13)14)9-10(6)5-16-4-8(12)15-2/h3H,4-5H2,1-2H3
    • InChI Key: KSBQGRNBTXUWIB-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 245.04702701Da
  • Monoisotopic Mass: 245.04702701Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 115Ų

methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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